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Compound of Interest

Compound Name: Velagliflozin proline hydrate

Cat. No.: B12391160 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal and

environmental safety during the handling of active pharmaceutical ingredients (APIs) like

Velagliflozin proline hydrate is paramount. This guide provides essential, immediate safety

protocols and logistical plans to foster a secure laboratory environment.

Velagliflozin proline hydrate is an oral sodium-glucose cotransporter 2 (SGLT2) inhibitor.[1][2]

While primarily recognized for its antidiabetic properties, it is crucial to handle this compound

with appropriate care to mitigate potential risks. The primary hazards associated with

Velagliflozin proline hydrate are acute oral toxicity and acute and chronic aquatic toxicity.[3]

Therefore, implementing robust safety measures is essential to protect laboratory personnel

and the environment.

Personal Protective Equipment (PPE)
The cornerstone of safe handling is the consistent and correct use of Personal Protective

Equipment. The following table summarizes the recommended PPE for various laboratory

activities involving Velagliflozin proline hydrate.
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Laboratory
Activity

Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving and

Storage
Safety glasses Nitrile gloves Laboratory coat

Not generally

required

Weighing and

Aliquoting (Solid)

Safety goggles

with side-

shields[3][4]

Double-gloving

with nitrile gloves

Disposable gown

over laboratory

coat

Fit-tested N95 or

N100

respirator[5]

Solution

Preparation

Safety goggles

with side-

shields[3][4]

Chemical-

resistant nitrile

gloves[6]

Laboratory coat

Not required if

performed in a

certified chemical

fume hood

In-vitro/In-vivo

Dosing
Safety glasses Nitrile gloves Laboratory coat

Not generally

required

Waste Disposal
Safety goggles

with side-shields

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant apron

over laboratory

coat

Not required if

handling sealed

waste containers

Experimental Protocols: A Step-by-Step Guide to
Safe Handling
Adherence to a standardized protocol minimizes the risk of exposure and ensures the integrity

of the research.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The container should be clearly labeled with the chemical name, CAS number (1661838-94-

3), and any relevant hazard symbols.[3][4]

Store Velagliflozin proline hydrate in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[3][4]
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2. Weighing and Aliquoting of Solid Compound:

Perform all weighing and aliquoting of the solid compound within a certified chemical fume

hood or a powder containment hood to minimize the generation of airborne dust.

Wear appropriate PPE as outlined in the table above, including a fit-tested respirator.

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

3. Solution Preparation:

Prepare solutions in a certified chemical fume hood.

Add the solid Velagliflozin proline hydrate to the solvent slowly to avoid splashing.

Ensure the container is securely capped and clearly labeled with the solution's contents,

concentration, and date of preparation.

4. Spills and Decontamination:

In the event of a small spill of solid material, carefully wipe it up with a damp cloth or paper

towel to avoid creating dust.

For liquid spills, absorb the material with an inert absorbent, such as vermiculite or sand.

Place all contaminated materials in a sealed container for proper disposal.

Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan: Ensuring Environmental
Responsibility
Proper disposal of Velagliflozin proline hydrate and associated waste is critical to prevent

environmental contamination.

1. Solid Waste:
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All solid waste, including empty containers, contaminated gloves, and disposable labware,

should be placed in a clearly labeled, sealed hazardous waste container.

Do not dispose of solid Velagliflozin proline hydrate in the regular trash.

2. Liquid Waste:

Collect all liquid waste containing Velagliflozin proline hydrate in a dedicated, sealed, and

clearly labeled hazardous waste container.

Do not pour any solutions containing this compound down the drain.[7]

3. Waste Pickup:

Store hazardous waste containers in a designated satellite accumulation area.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste in accordance with local, state, and federal

regulations.[7]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Velagliflozin proline
hydrate, from initial receipt to final disposal.
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Caption: Workflow for Safe Handling of Velagliflozin Proline Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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